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Compound Name: Tris(1H,1H-heptafluorobutyl)borate

CAS No.: 755-53-3

Cat. No.: B6327224

Get Quote

To Our Valued Research Community,

The topic specified was "Using THFBuBO for high-voltage cathode protection." Following a

comprehensive literature search, we were unable to identify a chemical entity designated

"THFBuBO" as an established electrolyte additive for lithium-ion batteries.

However, based on the context of your request, it is clear there is a significant interest in

advanced electrolyte additives for stabilizing high-voltage cathode materials. A prominent and

well-documented compound in this area is Tris(2,2,2-trifluoroethyl) borate (TTFEB). TTFEB is a

highly effective borate-based additive known for its ability to form a robust cathode-electrolyte

interphase (CEI), thereby enhancing the performance and lifespan of high-voltage cathodes.

Therefore, exercising our editorial judgment to ensure scientific accuracy and immediate value,

we have developed this comprehensive application note on the use of Tris(2,2,2-trifluoroethyl)

borate (TTFEB) for high-voltage cathode protection. This guide provides the in-depth technical

details, protocols, and mechanistic insights originally requested.
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Application Note: Tris(2,2,2-trifluoroethyl) Borate
(TTFEB) for Enhanced Stability of High-Voltage
Cathodes
Introduction: The High-Voltage Challenge
The demand for higher energy density in lithium-ion batteries has driven the development of

cathode materials that operate at increasingly higher voltages (> 4.5 V vs. Li/Li⁺), such as

LiNi₀.₅Mn₁.₅O₄ (LNMO) and high-nickel LiNiₓMnᵧCo₂O₂ (NMC).[1] However, at these elevated

potentials, conventional carbonate-based electrolytes undergo severe oxidative decomposition

on the cathode surface.[2][3] This decomposition leads to a cascade of detrimental effects:

Continuous Electrolyte Consumption: Reduces the ionic conductivity and depletes the

electrolyte.

Thick, Unstable Cathode-Electrolyte Interphase (CEI): Increases interfacial impedance,

hindering Li⁺ transport.

Transition Metal Dissolution: Degrades the cathode's crystal structure and poisons the

anode's solid electrolyte interphase (SEI).[4][5]

Gas Generation: Creates safety hazards and compromises cell integrity.[6]

These factors collectively result in rapid capacity fading, poor rate capability, and shortened

cycle life, representing a critical bottleneck for the commercialization of high-energy batteries.

[7] The use of functional electrolyte additives that can form a stable, protective CEI at high

voltages is considered one of the most effective and commercially viable strategies to

overcome these challenges.[2][8]

The Role of Tris(2,2,2-trifluoroethyl) borate (TTFEB)
Tris(2,2,2-trifluoroethyl) borate (TTFEB) is a borate ester that has emerged as a highly effective

electrolyte additive for high-voltage applications.[9] Its efficacy stems from its unique molecular

structure and electrochemical properties.

Mechanism of Action: TTFEB is designed to be preferentially oxidized on the cathode surface

at a potential lower than that of the bulk electrolyte solvents (e.g., ethylene carbonate, dimethyl
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carbonate).[9] The oxidative decomposition products of TTFEB, which include boron and

fluorine-containing species, polymerize in-situ to form a thin, uniform, and robust protective film.

This film, the artificial CEI, acts as a physical and electronic barrier.

The key functions of the TTFEB-derived CEI are:

Blocking Electron Tunneling: It electronically passivates the cathode surface, preventing

direct contact between the charged cathode and the electrolyte, thus suppressing solvent

oxidation.

Allowing Li⁺ Transport: The film is designed to be a good Li⁺ conductor, ensuring that cell

kinetics are not compromised.

Suppressing Metal Dissolution: By stabilizing the cathode surface, it mitigates the leaching of

transition metal ions into the electrolyte.[9]

This protective mechanism significantly reduces irreversible capacity loss, lowers impedance

growth, and enhances the overall cycling stability and rate performance of high-voltage cells.
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Caption: Experimental workflow for evaluating TTFEB additive.

Data Interpretation & Expected Results
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Metric
Baseline
Electrolyte
(Expected)

Electrolyte with
TTFEB (Expected)

Supporting
Rationale

Capacity Retention (at

1C, 300 cycles)
< 80% > 95%

TTFEB forms a stable

CEI, preventing

continuous electrolyte

decomposition and

cathode structural

degradation. [10]

Coulombic Efficiency

(stable)
99.0 - 99.5% > 99.8%

Reduced parasitic

side reactions at the

cathode interface lead

to higher efficiency.

Interfacial Resistance

(Rct after 300 cycles)

Significant increase

(>300%)

Moderate increase

(<100%)

The TTFEB-derived

CEI is more stable

and less resistive than

the thick, porous layer

formed from solvent

decomposition. [11]

Rate Capability

(Capacity at 5C vs

0.1C)

Low (< 60%) High (> 80%)

A stable, low-

impedance CEI

facilitates faster Li⁺

kinetics, enabling

better high-rate

performance.

Conclusion
Tris(2,2,2-trifluoroethyl) borate (TTFEB) is a state-of-the-art electrolyte additive that effectively

addresses the primary failure mechanisms of high-voltage cathode materials. By forming a

stable and conductive CEI through preferential oxidation, TTFEB significantly suppresses

electrolyte decomposition, minimizes impedance growth, and prevents transition metal

dissolution. The protocols outlined in this note provide a robust framework for researchers to
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systematically evaluate and validate the performance enhancements offered by TTFEB, paving

the way for the development of next-generation, high-energy-density lithium-ion batteries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6327224?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6327224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

